molecular formula C11H9N3OS B8378247 2-(Methylsulfanyl)[1,2,4]triazino[1,6-a]indol-4(1H)-one CAS No. 1233093-45-2

2-(Methylsulfanyl)[1,2,4]triazino[1,6-a]indol-4(1H)-one

Cat. No.: B8378247
CAS No.: 1233093-45-2
M. Wt: 231.28 g/mol
InChI Key: JHIHJLWJSRLQDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Methylsulfanyl)[1,2,4]triazino[1,6-a]indol-4(1H)-one is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

1233093-45-2

Molecular Formula

C11H9N3OS

Molecular Weight

231.28 g/mol

IUPAC Name

2-methylsulfanyl-3H-[1,2,4]triazino[1,6-a]indol-4-one

InChI

InChI=1S/C11H9N3OS/c1-16-11-12-10(15)9-6-7-4-2-3-5-8(7)14(9)13-11/h2-6H,1H3,(H,12,13,15)

InChI Key

JHIHJLWJSRLQDN-UHFFFAOYSA-N

Canonical SMILES

CSC1=NN2C3=CC=CC=C3C=C2C(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a round-bottom flask 2-thioxo-2,3-dihydro-1H-[1,2,4]triazino[1,6-a]indol-4-one (9.25 g, 0.04 mol) and methyl iodide (3.42 mL, 0.0549 mol) were combined in tetrahydrofuran (200 mL). The reaction was stirred at 45° C. for one hour. The solvent was removed under vacuum to give a solid, which was next stirred for 30 minutes with saturated aqueous NaHCO3 (100 mL). The solid was filtered and washed with water, then dried on high vacuum and further by azeotrop distillation with toluene to give 2-methylsulfanyl-3H-[1,2,4]triazino[1,6-a]indol-4-one (7 g, 71%), which was used in the next step without further purification. 1H-NMR (DMSO-d6) δ 12.28 (br s, 1H), 7.87 (d, J=8.4 Hz, 1H), 7.80 (d, J=8.1 Hz, 1H), 7.43 (m, 1H), 7.28 (m, 1H), 7.18 (s, 1H), 2.64 (s, 3H).
Quantity
9.25 g
Type
reactant
Reaction Step One
Quantity
3.42 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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